Cas no 25939-87-1 (Pyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: Pyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 25939-87-1
• MF: C₇H₄N₄
• MW: 144.133460044861
• MDL: MFCD01927799
• CID: 851996
• PubChem ID: 819275
• Update Time: 2025-04-19

Pyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 3-Cyanopyrazolo[1,5-a]pyrimidine
• EN300-229559
• ALBB-010024
• pyrazolo[1,5-a]-pyrimidine-3-carbonitrile
• pyrazolo[1,5-a]pyrimidin-3-yl cyanide
• LZM
• pyrazolo(1,5-a)pyrimidine-3-carbonitrile
• BBL039004
• 25939-87-1
• pyrazolo(1,5-a)-pyrimidine-3-carbonitrile
• 2vtm
• AS-33588
• CHEMBL503917
• STK312850
• SY097386
• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, AldrichCPR
• AKOS000310227
• SCHEMBL4473978
• Z337709424
• PB15702
• MFCD01927799
• CS-0048739
• pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 8
• BDBM24629
• Q27462821
• DTXSID40356058
• Pyrazolo1,5-apyrimidine-3-carbonitrile

• MDL： MFCD01927799
• Inchi： 1S/C7H4N4/c8-4-6-5-10-11-3-1-2-9-7(6)11/h1-3,5H
• InChI Key： RRHORVAOECWFPT-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=C(C#N)C=N2

Computed Properties

• Exact Mass: 144.04372
• Monoisotopic Mass: 144.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.98

Pyrazolo1,5-apyrimidine-3-carbonitrile Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines